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Introduction

Water hardness is a common quality parameter that is primarily determined by the

concentration of calcium (Ca²⁺) and magnesium (Mg²⁺) ions.[1][2] The determination of water

hardness is crucial in various fields, including industrial processes, environmental monitoring,

and drug development, where water quality can significantly impact outcomes. One of the most

reliable and widely used methods for determining total water hardness is through

complexometric titration with ethylenediaminetetraacetic acid (EDTA) using Eriochrome Black T

(EBT) as a metal ion indicator.[1][2][3][4] This method provides accurate and reproducible

results.[2]

Principle of the Method

Complexometric titration for water hardness is based on the reaction of Ca²⁺ and Mg²⁺ ions

with a chelating agent, EDTA.[1][2][5] The titration is carried out at a pH of approximately 10,

which is maintained by an ammonia buffer solution, to ensure the stability of the metal-EDTA

complexes.[1][2][6]

Eriochrome Black T is used as an indicator. In the presence of Ca²⁺ and Mg²⁺ ions at pH 10,

EBT forms a wine-red complex.[1][7][8] During the titration, the stronger chelating agent, EDTA,

is added and progressively binds with the free Ca²⁺ and Mg²⁺ ions.[1] Once all the free metal

ions have been complexed by EDTA, the EDTA then displaces the EBT from the metal-EBT
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complex. This releases the free indicator into the solution, causing a sharp color change from

wine-red to a distinct blue, which signals the endpoint of the titration.[1][7][8][9]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the determination of water

hardness using the Eriochrome Black T method.

Parameter Value/Range Notes

Reagents

Standard EDTA Solution 0.01 M

Can be prepared from

analytical grade disodium

EDTA.[4][10][11]

Ammonia Buffer (pH 10) pH ~10

A mixture of ammonium

chloride and ammonium

hydroxide.[8][12]

Eriochrome Black T Indicator 3-5 drops per 50 mL sample

A solution of the dye in a

suitable solvent like ethanol.[1]

[3]

Sample and Titration

Water Sample Volume 50 mL or 100 mL

The volume can be adjusted

based on the expected

hardness.[1][12]

Titration Endpoint Wine-red to blue
The color change should be

sharp and distinct.[1][7][8]

Precision and Accuracy

Relative Standard Deviation
3% - 7% for mean hardness of

50.5 - 312 mg/L

Precision varies with the

concentration of hardness.[2]

Experimental Protocol
1. Reagent Preparation
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0.01 M Standard EDTA Solution:

Dry analytical grade disodium ethylenediaminetetraacetate (Na₂H₂EDTA·2H₂O) at 80°C

for 1-2 hours.[4][11]

Accurately weigh approximately 3.7224 g of the dried reagent.[10]

Dissolve the weighed EDTA in distilled or deionized water in a 1 L volumetric flask and

make up to the mark.[10][11]

Ammonia Buffer Solution (pH 10):

Dissolve 67.5 g of ammonium chloride (NH₄Cl) in 570 mL of concentrated ammonium

hydroxide (NH₄OH).[8]

Dilute the solution to 1 L with distilled water.[8]

Safety Note: Concentrated ammonia is corrosive and should be handled in a fume hood

with appropriate personal protective equipment.[5]

Eriochrome Black T Indicator Solution:

Dissolve 0.4-0.5 g of Eriochrome Black T powder in 100 mL of a suitable solvent such as

95% ethyl alcohol.[3][8] Some formulations may include other reagents like hydroxylamine

hydrochloride to improve stability.[3][8]

2. Titration Procedure

Sample Preparation: Pipette a known volume (e.g., 50 mL) of the water sample into a clean

250 mL conical flask.[1][7]

pH Adjustment: Add 1-2 mL of the ammonia buffer solution to the water sample to adjust the

pH to approximately 10.[1][7]

Indicator Addition: Add 3-5 drops of the Eriochrome Black T indicator solution to the flask.

The solution should turn a wine-red color if hardness is present.[1][3][7]
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Titration: Fill a burette with the standard 0.01 M EDTA solution and record the initial volume.

Titrate the water sample with the EDTA solution, swirling the flask continuously.[1][2]

Endpoint Determination: As the endpoint is approached, the color of the solution will change

from wine-red to purple and finally to a clear blue. The endpoint is reached when the last

tinge of red disappears.[1][7][8]

Record Volume: Record the final volume of the EDTA solution used.

Replicate: Repeat the titration at least two more times with fresh samples to ensure

concordant results.[7]

3. Calculation of Total Hardness

The total hardness of the water sample is calculated as milligrams of calcium carbonate

(CaCO₃) per liter (mg/L), which is equivalent to parts per million (ppm). The calculation is as

follows:

Total Hardness (as mg/L CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

V_EDTA = Volume of EDTA solution used in the titration (L)

M_EDTA = Molarity of the EDTA solution (mol/L)

100.09 = Molar mass of CaCO₃ ( g/mol )

1000 = Conversion factor from g to mg

V_sample = Volume of the water sample used (L)

Interferences

Certain metal ions such as iron, copper, and aluminum can interfere with the titration by forming

stable complexes with EDTA or the indicator, leading to fading or indistinct endpoints.[2][9]

Masking agents can be used to mitigate these interferences. Suspended or colloidal organic

matter can also interfere with the endpoint and should be removed by filtration if present.[9]
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Experimental Workflow Diagram
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Caption: Workflow for determining water hardness via complexometric titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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